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Compound of Interest

Compound Name: 3-Methoxypropionitrile

Cat. No.: B090507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 3-Methoxypropionitrile (CAS No: 110-67-8). The information is compiled from established

chemical databases and scientific literature to support research, process development, and

safety assessments. This document presents quantitative data in structured tables, details the

experimental methodologies for key thermochemical parameters, and includes a visualization

of the experimental workflow.

Core Thermochemical Data
The following tables summarize the key thermochemical and related physical properties of 3-
Methoxypropionitrile. These values are essential for understanding the compound's energy

content, stability, and phase behavior.

Table 1: Enthalpic and Thermodynamic Properties
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Property Value Units Method Source

Standard Molar

Enthalpy of

Formation (liquid,

ΔfH°liquid)

-116.9 ± 0.4 kJ/mol

Combustion

Calorimetry

(Ccb)

--INVALID-LINK--

[1]

Standard Molar

Enthalpy of

Combustion

(liquid,

ΔcH°liquid)

-2457.5 ± 0.4 kJ/mol

Combustion

Calorimetry

(Ccb)

--INVALID-LINK--

[1]

Molar Enthalpy

of Vaporization

(ΔvapH)

47.6 kJ/mol Not Specified
--INVALID-LINK--

[2]

Standard Molar

Entropy (S°)

Data not

available
J/(mol·K) - -

Molar Heat

Capacity (Cp)

Data not

available
J/(mol·K) - -

Standard Molar

Gibbs Free

Energy of

Formation (ΔfG°)

Data not

available
kJ/mol - -

Note: The enthalpy of vaporization was determined over a temperature range of 328 K to 438

K, with the cited value at 343 K.[2]

Table 2: Physical and Safety-Related Properties
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Property Value Units Source

Molecular Formula C₄H₇NO - --INVALID-LINK--[3]

Molecular Weight 85.105 g/mol --INVALID-LINK--[3]

Melting Point -62.9 °C --INVALID-LINK--[4]

Boiling Point 164 - 165 °C --INVALID-LINK--[4]

Density 0.937 (at 25 °C) g/cm³ --INVALID-LINK--[4]

Vapor Pressure 2.3 (at 30 °C) hPa --INVALID-LINK--[4]

Flash Point 66 °C --INVALID-LINK--[4]

Autoignition

Temperature
390 °C --INVALID-LINK--[4]

Solubility in Water 335 (at 20 °C) g/L --INVALID-LINK--[4]

Experimental Protocols
The determination of thermochemical data requires precise and accurate experimental

techniques. While the specific experimental details from the primary literature for 3-
Methoxypropionitrile were not accessible, this section outlines the standard methodologies

for the key experiments cited.

Determination of Enthalpy of Combustion (Bomb
Calorimetry)
The standard enthalpy of combustion of liquid 3-Methoxypropionitrile is determined using a

bomb calorimeter. This technique measures the heat released when a substance is completely

burned in a constant-volume, high-pressure oxygen environment.

Methodology:

Sample Preparation: A precisely weighed sample of high-purity 3-Methoxypropionitrile
(typically 0.5-1.0 g) is placed in a crucible within the bomb calorimeter. A known length of

fuse wire is positioned to ensure ignition.
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Assembly and Pressurization: The bomb is sealed and purged with oxygen to remove

atmospheric nitrogen, then filled with high-pressure (typically 30 atm) pure oxygen.

Calorimeter Setup: The sealed bomb is placed in a container of a known mass of water,

which is itself in an insulated jacket to minimize heat exchange with the surroundings. The

temperature of the water is monitored with a high-precision thermometer.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water is recorded at regular intervals before, during,

and after combustion until a stable final temperature is reached.

Calculation: The heat of combustion is calculated from the observed temperature rise, the

heat capacity of the calorimeter system (determined by calibrating with a substance of

known heat of combustion, such as benzoic acid), and corrections for the heat of ignition and

any side reactions (e.g., formation of nitric acid from residual nitrogen).

Determination of Enthalpy of Vaporization
The enthalpy of vaporization can be determined by various methods, including calorimetry and

indirectly from vapor pressure measurements. Differential Scanning Calorimetry (DSC) is a

common calorimetric method.

Methodology (DSC):

Sample Preparation: A small, accurately weighed sample of 3-Methoxypropionitrile is

placed in a volatile sample pan with a pierced lid.

Instrument Setup: The sample pan and a reference pan are placed in the DSC cell. The cell

is heated at a constant rate under a controlled atmosphere.

Data Acquisition: The instrument measures the difference in heat flow required to maintain

the sample and reference at the same temperature as the furnace temperature is increased.

Analysis: As the sample vaporizes, it absorbs energy, resulting in an endothermic peak in the

DSC thermogram. The enthalpy of vaporization is determined by integrating the area of this

peak.
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Data Acquisition and Analysis Workflow
The following diagram illustrates a generalized workflow for the experimental determination and

validation of the thermochemical properties of a chemical compound like 3-
Methoxypropionitrile.
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1. Planning and Preparation

2. Experimental Measurement

3. Data Analysis and Calculation

4. Validation and Dissemination

Compound Procurement
& Purity Analysis (GC, NMR)

Selection of
Experimental Methods

Bomb Calorimetry
(ΔcH°)

Differential Scanning
Calorimetry (ΔvapH, Cp)

Vapor Pressure
Measurement (e.g., Ebulliometry)

Low-Temperature
Adiabatic Calorimetry (S°, Cp)

Calculation of Raw
Thermochemical Values

Application of Corrections
(e.g., for non-ideality, side reactions)

Derivation of Other Properties
(ΔfH° from ΔcH°, ΔfG°)

Uncertainty Analysis

Comparison with Literature
& Theoretical Models

Publication & Database Entry

Click to download full resolution via product page

Caption: Workflow for Thermochemical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

